![molecular formula C5H5NOS B1338676 Thiophene-3-carboxamide CAS No. 51460-47-0](/img/structure/B1338676.png)
Thiophene-3-carboxamide
Overview
Description
Thiophene-3-carboxamide is an organic compound belonging to the class of thiophene derivatives. It is a highly versatile compound that has found applications in a variety of scientific fields, ranging from medicinal chemistry to materials science. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
Chemical Synthesis and Rearrangements
Thiophene-3-carboxamides have been studied for their chemical properties and reactivity. For instance, they undergo dearomatizing cyclization when treated with lithiated agents, leading to the formation of pyrrolinones, azepinones, or partially saturated azepinothiophenes. This characteristic makes them valuable in synthetic chemistry for creating complex molecular structures (Clayden et al., 2004).
Pharmacological Potential
Some thiophene-3-carboxamide derivatives have been synthesized and evaluated for their potential in pharmacology. For example, certain derivatives showed activity as serotonin 5-HT4 receptor agonists, which can be important in gastrointestinal motility disorders (Monge et al., 1997). Additionally, novel thiophene derivatives were synthesized and showed significant antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr et al., 2010).
Antimicrobial Applications
Metal complexes with this compound derivatives have been studied for their antimicrobial activity. These studies found that metal complexes can be more potent against certain bacterial and fungal strains compared to the parent ligands (Sumrra et al., 2016).
Anti-inflammatory Properties
Thiophene-3-carboxamides have also been investigated for their potential in treating inflammation. Certain compounds were found to inhibit the expression of adhesion molecules like E-selectin, ICAM-1, and VCAM-1, which play a role in inflammatory processes (Boschelli et al., 1995).
Cancer Research
In cancer research, this compound analogs have been synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. Some derivatives, particularly those with certain stereo configurations, showed potent activities, highlighting their potential in cancer therapy (Matsumoto et al., 2017).
Spectroscopic and Structural Analysis
The electronic and infrared (IR) spectra of thiophene-3-carboxamides have been studied to understand their structural and electroniccharacteristics. These studies provide insights into the chromophores responsible for absorption and the main absorption frequencies of the amide group, aiding in the understanding of their chemical properties (Alberghina et al., 1980).
Inhibition of Cholinesterase Enzymes
This compound derivatives have been synthesized and evaluated for their ability to inhibit cholinesterase enzymes. Some compounds demonstrated potent inhibitory activity, which is significant in the context of neurodegenerative diseases like Alzheimer's (Ismail et al., 2012).
Synthesis of Thienopyridines and Thienopyrimidines
This compound has been utilized in the synthesis of thienopyridines and thienopyrimidines, highlighting its versatility as a building block in the creation of heterocyclic compounds, which have various applications in medicinal chemistry (Mohareb et al., 2003).
Anticancer Activity
New thiophene-2-carboxamide derivatives have been synthesized and shown to have promising anticancer activity. Certain derivatives, especially those containing thiazolidinone rings or thiosemicarbazide moieties, exhibited significant inhibitory activity against cancer cell lines (Atta et al., 2021).
Inhibition of BET Bromodomains
Thiophene isoxazole BET inhibitor chemotypes, including thiophene-3-carboxamides, have been developed as inhibitors of bromodomains in the BET family. These inhibitors are significant in the context of cancer and inflammation research (Hewitt et al., 2015).
Investigation of Photovoltaic Properties
Studies on thiophene-pyrazine-thiophene building blocks with this compound or carbamate substituents have been conducted to understand the effect of hydrogen bonding on photovoltaic properties, which is important in the field of material science (Yang et al., 2023).
Mechanism of Action
Biochemical Pathways
Thiophene-3-carboxamide affects the biochemical pathway of cellular respiration by inhibiting the mitochondrial complex I . This inhibition disrupts the normal flow of electrons within the electron transport chain, leading to a decrease in the production of ATP . ATP is a critical molecule that provides the energy necessary for various cellular processes. Therefore, the disruption of ATP production can have significant downstream effects, including the inhibition of cell growth .
Pharmacokinetics
It is known that the compound exhibits potent antitumor activity in vivo, suggesting that it has favorable pharmacokinetic properties that allow it to reach its target site effectively .
Action Environment
It is worth noting that the compound’s effectiveness in inhibiting cell growth suggests that it is able to maintain its activity under the physiological conditions present within the cellular environment .
Future Directions
Thiophene-3-carboxamide and its derivatives have attracted great interest in both industry and academia due to their wide range of therapeutic properties . Future research will likely focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity . This includes the development of analogs with short alkyl chains to enhance their water solubility .
Biochemical Analysis
Biochemical Properties
Thiophene-3-carboxamide plays a crucial role in several biochemical reactions. It interacts with enzymes such as mitochondrial complex I, where it acts as an inhibitor, thereby affecting cellular respiration and energy production . Additionally, this compound has been shown to bind with proteins involved in cell signaling pathways, modulating their activity and influencing downstream effects. The compound’s ability to form hydrogen bonds and hydrophobic interactions with biomolecules underlies its biochemical properties.
Cellular Effects
This compound exerts significant effects on various cell types and cellular processes. In cancer cells, it induces apoptosis by disrupting mitochondrial function and activating caspase pathways . This compound also affects cell signaling pathways, such as the PI3K/Akt pathway, leading to altered gene expression and inhibition of cell proliferation. Furthermore, this compound influences cellular metabolism by modulating the activity of key metabolic enzymes, resulting in changes in metabolite levels and energy production.
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It inhibits mitochondrial complex I by binding to its active site, preventing the transfer of electrons and disrupting the electron transport chain . This inhibition leads to a decrease in ATP production and an increase in reactive oxygen species, triggering apoptosis in cancer cells. Additionally, this compound modulates gene expression by interacting with transcription factors and influencing their binding to DNA.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits therapeutic effects, such as anti-cancer activity and modulation of immune responses . At high doses, this compound can induce toxic effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcomes without causing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyze its biotransformation into active metabolites . These metabolites can further modulate cellular processes by interacting with other enzymes and cofactors. The compound’s effects on metabolic flux and metabolite levels are influenced by its interactions with key metabolic enzymes, leading to changes in cellular energy production and biosynthesis.
Transport and Distribution
This compound is transported and distributed within cells and tissues through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization . The compound’s distribution is influenced by its physicochemical properties, such as lipophilicity and molecular size. This compound can accumulate in specific cellular compartments, affecting its activity and function.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, this compound can localize to mitochondria, where it exerts its inhibitory effects on mitochondrial complex I. Its localization within the cell influences its interactions with biomolecules and its overall biochemical activity.
Properties
IUPAC Name |
thiophene-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NOS/c6-5(7)4-1-2-8-3-4/h1-3H,(H2,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAUYIKBTMNZABP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70458610 | |
Record name | Thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51460-47-0 | |
Record name | Thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Thiophene-3-carboxylic acid amide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Can you elaborate on the downstream effects of thiophene-3-carboxamide derivatives on cellular processes?
A2: Research indicates that these compounds can influence various cellular processes. For instance, thiophenthiofurin, a C-thioribonucleoside analogue of tiazofurin, inhibits inosine 5'-monophosphate dehydrogenase (IMPDH) in K562 cells []. This inhibition leads to an increase in IMP pools and a concurrent decrease in GTP levels, ultimately affecting cellular metabolism [].
Q2: What is the basic chemical structure of this compound?
A2: this compound comprises a thiophene ring with a carboxamide (-C(=O)NH2) group attached at the 3-position. The general structure allows for a wide array of substitutions on the thiophene ring and the amide nitrogen, leading to a vast library of derivatives with distinct properties.
Q3: Are there specific spectroscopic techniques used to characterize these compounds?
A4: Yes, researchers commonly employ techniques such as Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance spectroscopy (1H NMR), and mass spectrometry (MS) to characterize this compound derivatives [, ]. Infrared spectroscopy helps identify functional groups, NMR reveals the arrangement of atoms within the molecule, and mass spectrometry provides information about the compound's molecular weight and fragmentation pattern.
Q4: What research exists on the ADME properties of this compound derivatives?
A4: Detailed studies on the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds are currently limited. Further research is necessary to fully understand their pharmacokinetic behavior in vivo.
Q5: What evidence supports the potential therapeutic applications of this compound derivatives?
A8: Several studies demonstrate the in vitro and in vivo efficacy of these compounds against various targets. For instance, thiophenthiofurin exhibits cytotoxicity against human myelogenous leukemia K562 cells in vitro []. In vivo studies using rodent models of neurodevelopmental disorders demonstrate that a specific LSD1 enzyme inhibitor, TAK-418, can normalize dysregulated gene expression in the brain and ameliorate ASD-like behaviors [].
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